Cas no 2229320-49-2 (tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate)

• Product Name: tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate
• CAS No: 2229320-49-2
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 6363267
• PubChem ID: 165668035
• Update Time: 2025-05-21

tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate
• EN300-1873475
• 2229320-49-2
• tert-butyl N-[(1-cyanocyclobutyl)(phenyl)methyl]carbamate

• Inchi： 1S/C17H22N2O2/c1-16(2,3)21-15(20)19-14(13-8-5-4-6-9-13)17(12-18)10-7-11-17/h4-6,8-9,14H,7,10-11H2,1-3H3,(H,19,20)
• InChI Key： GNHPZPMFDKUSRR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C1C=CC=CC=1)C1(C#N)CCC1)=O

Computed Properties

• Exact Mass: 286.168127949g/mol
• Monoisotopic Mass: 286.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate

tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate: A Comprehensive Overview

tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate, identified by the CAS number 2229320-49-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, applications, and recent advancements in research.

The molecular structure of tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate comprises a tert-butyl group, a phenyl ring, and a cyanocyclobutane moiety. The combination of these groups results in a compound with versatile reactivity and intriguing physical properties. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles.

One of the most significant breakthroughs involving this compound is its role in the development of novel drug delivery systems. Researchers have successfully utilized tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate as a building block for creating biocompatible polymers that can encapsulate therapeutic agents. These polymers exhibit excellent stability and controlled release properties, making them ideal for targeted drug delivery applications.

In addition to its role in drug delivery, this compound has also been explored for its electronic properties. Recent experiments have demonstrated that films made from derivatives of tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate exhibit semiconducting behavior, which could be harnessed in organic electronics. This discovery opens up new avenues for the development of flexible electronics and optoelectronic devices.

The synthesis of tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable advancement in its synthesis is the use of transition metal catalysts to enhance reaction efficiency and yield. These improvements have made the compound more accessible for large-scale production, paving the way for its commercialization.

Beyond its technical applications, the environmental impact of tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate has also been a topic of interest. Studies have shown that under specific conditions, this compound can undergo biodegradation, reducing its environmental footprint. This characteristic is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, tert-butyl N-(1-cyanocyclobutyl)(phenyl)methylcarbamate, with its unique chemical structure and diverse applications, continues to be a focal point in scientific research. Its contributions to drug delivery systems, organic electronics, and sustainable materials highlight its significance in advancing modern technology. As research progresses, it is anticipated that this compound will unlock even more innovative uses across various disciplines.